Cas no 344779-31-3 (5-Chlorobenzo[c]isoxazol-3(1H)-one)

• Product Name: 5-Chlorobenzo[c]isoxazol-3(1H)-one
• CAS No: 344779-31-3
• MF: C₇H₄ClNO₂
• MW: 169.565160751343
• CID: 302571
• PubChem ID: 21133856
• Update Time: 2025-08-03

5-Chlorobenzo[c]isoxazol-3(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Chlorobenzo[c]isoxazol-3(1H)-one
• 2,1-Benzisoxazol-3(1H)-one,5-chloro-
• 5-chloro-1H-2,1-benzoxazol-3-one
• 2,1-Benzisoxazol-3(1H)-one,5-chloro-(9CI)
• 344779-31-3
• DTXSID70610938
• SCHEMBL16695746
• 5-chloro-1,3-dihydro-2,1-benzoxazol-3-one
• 5-Chloro-2,1-benzoxazol-3(1H)-one
• DB-332943

• Inchi： 1S/C7H4ClNO2/c8-4-1-2-6-5(3-4)7(10)11-9-6/h1-3,9H
• InChI Key： XFKUHTKIPPIDLC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(=O)ON2)C=1

Computed Properties

• Exact Mass: 168.99312
• Monoisotopic Mass: 168.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides